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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592 Get Quote

This guide provides a detailed comparison of various validated High-Performance Liquid

Chromatography (HPLC) methods for the quantitative analysis of Ceftolozane sulfate. The

information is intended for researchers, scientists, and drug development professionals,

offering a comprehensive overview of different methodologies to assist in selecting the most

suitable approach for their specific analytical needs.

Data Summary of Validated HPLC Methods
The following table summarizes the key chromatographic conditions and validation parameters

from several published HPLC methods for the analysis of Ceftolozane, often in combination

with the β-lactamase inhibitor Tazobactam.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606592?utm_src=pdf-interest
https://www.benchchem.com/product/b606592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method 1 Method 2 Method 3 Method 4

Stationary Phase

(Column)

XTerra C18

(150mm x

4.6mm, 5µm)[1]

[2]

C18 (150 mm ×

4.6 mm, 5 μm)[3]

Std ODS

(250mm x 4.6

mm, 5µm)[4]

Reversed-phase

column[5][6]

Mobile Phase

0.1% OPA and

Acetonitrile

(55:45 v/v)[1]

Acetonitrile and

potassium

dihydrogenphosp

hate buffer (pH

3.0) (8:92, v/v)[3]

Ortho

Phosphoric Acid

buffer and

Acetonitrile

(60:40)[4]

Methanol and

sodium

phosphate

buffer[5][6]

Flow Rate 1.0 mL/min[1][2] 1.0 mL/min[3] 1.0 mL/min[4] 1.1 mL/min[5][6]

Detection

Wavelength
260 nm[1][2] 220 nm[3] 210 nm[4]

260 nm

(switched to 218

nm)[5][6]

Retention Time

(Ceftolozane)
2.14 min[1] 8.1 min[3] 2.335 min[4] 14.4 min[5][7]

Linearity Range

(Ceftolozane)
25-150 µg/mL[1]

0.50-100.00

µg/mL[3]
25-150 ppm[4]

0.4–50 μg/mL[5]

[6]

LOD

(Ceftolozane)
0.63 µg/mL[1] Not Reported 0.02 µg/mL[4] Not Reported

LOQ

(Ceftolozane)
1.89 µg/mL[1] Not Reported 0.07 µg/mL[4] 0.4 µg/mL[7]

Accuracy (%

Recovery)

99.59-100.55%

[1]
Not Reported 99.30%[4]

93.3% - 102.68%

[5][7]

Precision

(%RSD)
0.63%[1] < 9.26%[3] 0.9%[4] Not Reported

Experimental Protocols
Below are detailed methodologies for the key experiments cited in the comparison table.
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Method 1: Stability-Indicating RP-HPLC Method[1]

Sample Preparation: Standard and sample solutions of Ceftolozane and Tazobactam were

prepared in a diluent consisting of water and acetonitrile (50:50 v/v).

Chromatographic Conditions:

Column: XTerra C18 (150mm x 4.6mm, 5µm).[1][2]

Mobile Phase: A filtered and degassed mixture of 0.1% Orthophosphoric acid and

Acetonitrile (55:45 v/v).[1]

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV detection at 260 nm.[1][2]

Injection Volume: 10 µL.

Validation: The method was validated for linearity, accuracy, precision, limit of detection

(LOD), and limit of quantification (LOQ). Forced degradation studies were also performed to

demonstrate the stability-indicating nature of the method.[1]

Method 2: HPLC-UV Method for Plasma Samples[3]

Sample Preparation: Plasma samples underwent deproteinization followed by a liquid-liquid

back-extraction.[3] Cefepime was used as an internal standard.[3]

Chromatographic Conditions:

Column: C18 column (150 mm × 4.6 mm, 5 μm).[3]

Mobile Phase: An isocratic mobile phase of acetonitrile and potassium

dihydrogenphosphate buffer at pH 3.0 (8:92, v/v).[3]

Flow Rate: 1.0 mL/min.[3]

Column Temperature: 30°C.[3]
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Detection: UV-visible detection at 220 nm.[3]

Validation: The method was validated according to standard guidelines, with linearity

assessed in the range of 0.50-100.00 μg/ml for ceftolozane.[3] The intra- and interday

precision were reported to have coefficients of variation less than 9.26%.[3]

Method 3: RP-HPLC for Pharmaceutical Dosage Forms[4]

Sample Preparation: A simple dilution of the pharmaceutical dosage form in the mobile

phase.

Chromatographic Conditions:

Column: Std ODS (250mm x 4.6 mm, 5µm).[4]

Mobile Phase: A mixture of Ortho Phosphoric Acid buffer and Acetonitrile in a ratio of

60:40.[4]

Flow Rate: 1.0 mL/min.[4]

Column Temperature: 30°C.[4]

Detection: UV detection at 210 nm.[4]

Validation: The method was validated for linearity, precision, accuracy, LOD, and LOQ. The

linearity was established in the concentration range of 25-150 ppm for Ceftolozane.[4]

Method 4: HPLC Method for Biological and Aqueous Matrices[5][6]

Sample Preparation: Samples from human plasma, serum, swine serum, and saline were

prepared. Cefepime was utilized as the internal standard.[5][6]

Chromatographic Conditions:

Column: A reversed-phase column.[5][6]

Mobile Phase: A composition of methanol and sodium phosphate buffer.[5][6]

Flow Rate: 1.1 mL/min.[5][6]
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Detection: A UV detector set at 260 nm and switched to 218 nm.[5][6]

Validation: The standard curves demonstrated linearity over a range of 0.4–50 μg/mL.[5][6]

The method was shown to be precise and accurate within acceptable limits as per FDA

guidance.[5]

Workflow and Logical Relationships
The following diagram illustrates the general workflow for the validation of an HPLC method, a

critical process to ensure the reliability and accuracy of analytical data.
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Caption: General workflow for HPLC method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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